N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-2-thiophenesulfonamide

• IUPAC Name: N-[(1,5-dimethylpyrazol-4-yl)methyl]-N-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C11H15N3O2S2/c1-9-10(7-12-14(9)3)8-13(2)18(15,16)11-5-4-6-17-11/h4-7H,8H2,1-3H3
• InChI Key: MUOMRRSIEZCZCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CN(C)S(=O)(=O)C2=CC=CS2
• Molecular Formula: C11H15N3O2S2
• Molecular Weight: 285.4 g/mol

Description

N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-2-thiophenesulfonamide is a useful research compound. Its molecular formula is C11H15N3O2S2 and its molecular weight is 285.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 285.06056908 g/mol and the complexity rating of the compound is 382. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Analgesic Applications

A study on celecoxib derivatives, which are structurally similar to the chemical , demonstrated significant anti-inflammatory and analgesic activities without causing tissue damage in liver, kidney, colon, and brain. This suggests that compounds with similar sulfonamide structures could have therapeutic potential in treating inflammation and pain (Ş. Küçükgüzel et al., 2013).

Antioxidant Properties

The synthesis and evaluation of certain sulfonamide derivatives have shown promising antioxidant activities. These findings indicate the potential for these compounds to mitigate oxidative stress, which is implicated in various chronic diseases (H. Gul et al., 2017).

Anticancer and Anti-HCV Effects

Celecoxib and its derivatives have been evaluated for their anticancer activity against a wide range of human tumor cell lines. One compound, in particular, exhibited significant anti-inflammatory and analgesic activities, as well as modest inhibition of HCV NS5B RdRp activity, suggesting a potential role in cancer and hepatitis C treatment (Ş. Küçükgüzel et al., 2013).

Antimicrobial Activity

New sulfonamide molecules synthesized through microwave-assisted methods showed inhibitory effects on carbonic anhydrase I and II isoenzymes and demonstrated cytotoxic activities. Certain compounds within this research showed potent antimicrobial properties, highlighting their potential as antibacterial and antifungal agents (H. Gul et al., 2017).

Corrosion Inhibition

The inhibitory effect of bipyrazole compounds on the corrosion of pure iron in acidic media has been studied, indicating that sulfonamide derivatives might also contribute to corrosion resistance, which is crucial for protecting industrial materials (A. Chetouani et al., 2005).